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Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695

Technical Support Center: Sodium Carbonate
Solubility

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the effect of temperature on the solubility of sodium carbonate in various
solvents. The information is tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on the solubility of sodium carbonate?

Generally, the solubility of sodium carbonate in water increases as the temperature rises. This
is because the dissolution process is endothermic, meaning it absorbs heat from the
surroundings. Increased temperature provides the energy needed for the solvent molecules to
break apart the solute particles more effectively.[1] However, this trend is most pronounced in
water up to a certain temperature.

Q2: How does the solubility of sodium carbonate in water change with temperature?

The solubility of sodium carbonate in water increases with temperature up to approximately
35.4°C, at which point it reaches its maximum solubility.[2][3] Beyond this temperature, the
solubility begins to decrease slightly as the stable hydrate form changes.
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Q3: Is sodium carbonate soluble in organic solvents?

Sodium carbonate has limited solubility in most organic solvents. It is slightly soluble in
ethanol and glycerol and practically insoluble in acetone and propanol.[2][4] The principle of
"like dissolves like" applies here; as an ionic compound, sodium carbonate dissolves best in
polar solvents like water.

Q4: What factors, other than temperature, can affect the solubility of sodium carbonate?
Several factors can influence the solubility of sodium carbonate:

e pH of the solution: In acidic solutions, carbonate ions react to form carbon dioxide and water,
which can increase the apparent solubility as the carbonate ions are consumed.[1]

e Presence of other ions: The "common ion effect" can decrease solubility. For instance, in a
solution already containing a high concentration of sodium ions, the solubility of sodium
carbonate will be reduced.[1]

o Particle size: Smaller particles have a larger surface area, which can increase the rate of
dissolution, although it does not change the equilibrium solubility.[1]

» Agitation: Stirring or shaking the mixture increases the interaction between the solute and
the solvent, speeding up the dissolution process to reach equilibrium faster.

Data Presentation: Solubility of Sodium Carbonate

The following tables summarize the quantitative data on the solubility of sodium carbonate in
various solvents at different temperatures.

Table 1: Solubility of Sodium Carbonate in Water
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Temperature (°C) Solubility ( g/100 g H20)
0 7.0

10 12.2[5]
15 16.4

20 21.8[5]
25 29.4[5]
30 39.7[5]
35.4 49.7[2][3]
40 48.8[5]
50 47.3[5]
60 46.4[5]
80 45.1[5]
100 44.7[5]

Table 2: Solubility of Sodium Carbonate in Various Organic Solvents
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Solubility ( g/100 g

Solvent Temperature (°C)

Solvent)
Ethanol 20 0.22
Ethanol 25 0.24[5]
Ethanol 35 0.297[5]
Glycerol 155 98.3
Methanol 20 0.55
Methanol 25 0.604[5]
Methanol 30 0.7[5]
Methanol 35 0.76[5]
Acetone Room Temperature Insoluble[5]
Propanol Room Temperature Insoluble[2]
Ethylene Glycol 20 3.46
Dimethylformamide 25 0.05[4]

Experimental Protocols

Methodology for Determining the Solubility of Sodium Carbonate

This protocol outlines the shake-flask method, a common technique for determining the
equilibrium solubility of a solid in a liquid.

1. Preparation of Materials:

e Anhydrous sodium carbonate (analytical grade)

o Selected solvent (e.g., deionized water, ethanol)

o Temperature-controlled shaker or water bath

o Calibrated thermometer

e Analytical balance

« Filtration apparatus (e.g., syringe filters with a chemically inert membrane like PTFE)
e Volumetric flasks and pipettes
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o Glassware (e.qg., flasks with stoppers, beakers)
2. Experimental Procedure:

e Add an excess amount of sodium carbonate to a known volume of the solvent in a flask.
The presence of undissolved solid is necessary to ensure the solution becomes saturated.

e Place the flask in a temperature-controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This may
take several hours.

e Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant liquid using a pre-heated or pre-cooled
syringe to the experimental temperature to avoid precipitation.

» Immediately filter the sample using a syringe filter to remove any remaining solid particles.

e Accurately weigh a specific volume of the clear filtrate.

o Evaporate the solvent from the filtrate sample to dryness.

» Weigh the remaining solid residue (sodium carbonate).

o Calculate the solubility in grams of solute per 100 g of solvent.

o Repeat the experiment at different temperatures to determine the temperature-solubility
profile.

Troubleshooting Guide
Issue 1: Inconsistent or non-reproducible solubility results.
o Possible Cause: The system may not have reached equilibrium.

o Solution: Increase the agitation time. It is advisable to take measurements at different time
points to confirm that the concentration of the dissolved solute is no longer changing.

» Possible Cause: Temperature fluctuations during the experiment.

o Solution: Ensure the temperature control of the shaker or water bath is precise and stable
throughout the equilibration and sampling process.

e Possible Cause: Inaccurate measurement of solute or solvent.

o Solution: Calibrate the analytical balance and use calibrated volumetric glassware.
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Issue 2: Precipitation of the solute during sampling or filtration.

o Possible Cause: The sampling and filtration equipment is at a different temperature than the
experimental solution, causing the solubility to change.

o Solution: Pre-heat or pre-cool the syringe and filter to the same temperature as the
experiment to prevent premature crystallization.

Issue 3: The prepared sodium carbonate solution appears cloudy even after filtration.

o Possible Cause: Formation of sodium bicarbonate due to the absorption of atmospheric
carbon dioxide.[6]

o Solution: Prepare and handle the solutions in a controlled atmosphere (e.g., under a
nitrogen blanket) if high precision is required. Use freshly prepared solutions.

Issue 4: Difficulty dissolving sodium carbonate in an organic solvent.
o Possible Cause: Low intrinsic solubility of sodium carbonate in the chosen solvent.

o Solution: Refer to solubility data to ensure the solvent is appropriate. Consider using a co-
solvent system, where a small amount of a good solvent (like water) is added to the
primary solvent to enhance solubility. However, this will change the properties of the
solvent system.

Visualizations
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Caption: Workflow for determining sodium carbonate solubility.
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Caption: Factors affecting the solubility of sodium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Effect of temperature on the solubility of sodium
carbonate in various solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031695#effect-of-temperature-on-the-solubility-of-
sodium-carbonate-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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